Cas no 1806386-79-7 (1-Bromo-3-(3-ethoxy-5-fluorophenyl)propan-2-one)

• Product Name: 1-Bromo-3-(3-ethoxy-5-fluorophenyl)propan-2-one
• CAS No: 1806386-79-7
• MF: C₁₁H₁₂BrFO₂
• MW: 275.114186286926
• CID: 4978916
• Update Time: 2025-05-25

1-Bromo-3-(3-ethoxy-5-fluorophenyl)propan-2-one Chemical and Physical Properties

Names and Identifiers

• 1-Bromo-3-(3-ethoxy-5-fluorophenyl)propan-2-one

• Inchi： 1S/C11H12BrFO2/c1-2-15-11-5-8(3-9(13)6-11)4-10(14)7-12/h3,5-6H,2,4,7H2,1H3
• InChI Key： VECGXKRWKIVKTC-UHFFFAOYSA-N
• SMILES： BrCC(CC1C=C(C=C(C=1)OCC)F)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 211
• XLogP3: 2.8
• Topological Polar Surface Area: 26.3

Additional information on 1-Bromo-3-(3-ethoxy-5-fluorophenyl)propan-2-one

1-Bromo-3-(3-Ethoxy-5-Fluorophenyl)Propan-2-One: A Comprehensive Overview

1-Bromo-3-(3-Ethoxy-5-Fluorophenyl)Propan-2-One, also known by its CAS number 1806386-79-7, is a versatile organic compound that has garnered significant attention in the fields of organic synthesis and medicinal chemistry. This compound is characterized by its unique structure, which includes a bromine atom, an ethoxy group, and a fluorine atom attached to a phenyl ring, along with a propanone moiety. The combination of these functional groups makes it a valuable building block in the construction of complex molecules, particularly in the development of bioactive compounds.

The synthesis of 1-Bromo-3-(3-Ethoxy-5-Fluorophenyl)Propan-2-One typically involves multi-step processes that leverage modern organic chemistry techniques. Recent advancements in catalytic methods and green chemistry have enabled more efficient and environmentally friendly syntheses of this compound. For instance, researchers have explored the use of palladium-catalyzed cross-coupling reactions to construct the carbon-bromine bond, which is a critical step in its synthesis. These methods not only enhance the yield but also reduce the environmental footprint associated with traditional synthetic routes.

In terms of applications, 1-Bromo-3-(3-Ethoxy-5-Fluorophenyl)Propan-2-One has been extensively utilized in the development of pharmacologically active agents. Its structure provides a platform for further functionalization, allowing chemists to explore diverse substitution patterns that can modulate biological activity. Recent studies have highlighted its potential as a precursor for anti-inflammatory agents, where the ethoxy and fluorine substituents play pivotal roles in enhancing bioavailability and potency. Additionally, this compound has been employed in the synthesis of kinase inhibitors, which are crucial in targeted cancer therapies.

The pharmacokinetic properties of derivatives derived from 1-Bromo-3-(3-Ethoxy-5-Fluorophenyl)Propan-2-One have been extensively investigated. Research indicates that the ethoxy group enhances solubility, while the fluorine atom contributes to metabolic stability. These attributes make the compound an attractive candidate for drug development programs targeting chronic diseases such as cancer and inflammatory disorders.

In conclusion, 1-Bromo-3-(3-Ethoxy-5-fluorophenyl)propanone stands as a testament to the ingenuity of modern organic chemistry. Its structural complexity and functional versatility continue to drive innovative research across various scientific disciplines. As advancements in synthetic methodologies and bioactivity screening techniques unfold, this compound is poised to play an even more significant role in the discovery and development of novel therapeutic agents.